2-[2-(4-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid

• Molecular Formula: C11H9FN2O3
• Molecular Weight: 236.20 g/mol
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CN2)CC(=O)O)F
• InChI: InChI=1S/C11H9FN2O3/c12-8-1-3-9(4-2-8)14-11(17)7(6-13-14)5-10(15)16/h1-4,6,13H,5H2,(H,15,16)
• InChIKey: DBCLOERWJWZQOC-UHFFFAOYSA-N

Compound Identity and Procurement Baseline

2-[2-(4-Fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid (CAS 1780161-12-7) is a synthetic, fluorine-containing dihydropyrazolone derivative with molecular formula C11H9FN2O3 and molecular weight 236.20 g·mol⁻¹ . It belongs to the pyrazole-4-acetic acid chemotype, a scaffold identified through high-throughput screening as a productive core for receptor antagonist development [1]. The compound features a 2,3-dihydro-1H-pyrazol-4-yl core bearing a 4-fluorophenyl substituent at N2, a ketone at position 3, and an acetic acid side chain at position 4—a substitution pattern that distinguishes it from several regioisomeric analogs sharing the same elemental composition. Commercially, the compound is available at 95% purity from at least one established vendor (LeYan, catalog 2097846), and it is supplied exclusively for research use, not for therapeutic or veterinary application .

Regioisomer-specific 2,3-dihydro-1H-pyrazol-4-yl acetic acid derivative with N2-(4-fluorophenyl) and 3-oxo substitution.

Defined regioisomeric core for SAR programs

Research-use-only high-purity compound

Scaffold context for CRTh2 / HIF-PHD / GR probe studies

• [1] Andrés M, Bravo M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-4-yl)acetic acids as CRTh2 antagonists. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3349-53. doi:10.1016/j.bmcl.2013.04.015 View Source

Why Generic Substitution Fails: Regioisomeric Identity

Interchanging in-class compounds without regard for regioisomeric identity is scientifically unsound for this compound. The 4-fluorophenyl group at N2, the 3-oxo position, and the acetic acid attachment at C4 collectively define a unique regioisomer within the C11H9FN2O3 compositional space. Two structurally close alternatives—2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2) and 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid (CAS 1354949-82-8) [1]—differ in oxo-group placement, aromaticity, and/or acetic acid attachment point, yet share the identical molecular weight of 236.20. The pyrazole-4-acetic acid substructure itself has been shown to exhibit a tight structure–activity relationship (SAR) in receptor antagonist programs, where even minor positional changes alter both potency and binding kinetics [2]. Generic substitution that ignores these regioisomeric distinctions risks introducing an unintended pharmacophore, invalidating SAR hypotheses, and compromising experimental reproducibility in biological assays.

Regioisomeric attachment shift N2-(4-fluorophenyl)-3-oxo substitution pattern differs from N1-regioisomers; pharmacophore geometry may not transfer.

Oxidation state mismatch Dihydropyrazolone core (sp³ C4) vs fully aromatic pyrazole alters metal-chelation capacity and electronic distribution.

Acetic acid anchor point C4-acetic acid placement distinct from C3- or N1-acetic acid analogs; receptor engagement trajectory may differ.

• [1] American Elements. 2-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]acetic acid, CAS 1354949-82-8, PubChem CID 54595655. https://www.americanelements.com/2-1-4-fluorophenyl-1h-pyrazol-3-yl-acetic-acid-1354949-82-8 View Source
• [2] Andrés M, Bravo M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-4-yl)acetic acids as CRTh2 antagonists. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3349-53. doi:10.1016/j.bmcl.2013.04.015 View Source

Product-Specific Differentiation Evidence

Regioisomeric Identity and Polarity Profile

The target compound (CAS 1780161-12-7) is the N2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl acetic acid regioisomer. Its closest structural comparator, 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2), is the N1-(4-fluorophenyl)-5-oxo regioisomer carrying the acetic acid chain at C3 rather than C4 . Both share molecular formula C11H9FN2O3 and molecular weight 236.20, yet the target compound exhibits a calculated topological polar surface area (TPSA) of 75.09 Ų , while the comparator (CAS 852851-74-2) has a TPSA of 66.48 Ų—an absolute difference of 8.61 Ų . This 12.9% higher TPSA indicates measurably greater polarity and hydrogen-bonding capacity, which can influence solubility, permeability, and protein-binding behavior in biological assays. The target compound also features an sp³-hybridized C4 center in the dihydropyrazole ring, whereas the comparator (CAS 1354949-82-8) is a fully aromatic pyrazole, introducing differences in ring geometry (puckered vs. planar) and electronic distribution [1].

Regioisomeric Polarity

Vendor-reported

Target TPSA 75.09 Ų vs N1-regioisomer 66.48 Ų Δ = +8.61 Ų (+12.9%)

Higher polarity may influence solubility and permeability profiling.

In silico TPSA; vendor-reported data

Evidence Dimension	Topological Polar Surface Area (TPSA; calculated)
Target Compound Data	TPSA = 75.09 Ų (CAS 1780161-12-7)
Comparator Or Baseline	TPSA = 66.48 Ų (CAS 852851-74-2, N1-(4-fluorophenyl)-5-oxo regioisomer)
Quantified Difference	Absolute ΔTPSA = 8.61 Ų; relative increase = 12.9%
Conditions	In silico TPSA calculation (vendor-reported, LeYan product page for target ; Fluorochem SMILES for comparator )

Why This Matters

A 12.9% higher TPSA directly impacts aqueous solubility and membrane permeability predictions, making the target compound the appropriate choice when experimental designs require the more polar regioisomer of the two available C11H9FN2O3 4-fluorophenyl-dihydropyrazolone acetic acids.

• [1] American Elements. 2-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]acetic acid, CAS 1354949-82-8, molecular formula C11H9FN2O2. https://www.americanelements.com/2-1-4-fluorophenyl-1h-pyrazol-3-yl-acetic-acid-1354949-82-8 View Source

CRTh2 Receptor Antagonist Scaffold Validation

High-throughput screening identified the pyrazole-4-acetic acid substructure—the exact core shared by the target compound—as a CRTh2 (chemoattractant receptor-homologous molecule expressed on Th2 lymphocytes) receptor antagonist chemotype [1]. Optimization of this series yielded low nanomolar inhibitors, with representative compound 32 (CRTh2 antagonist 1) achieving an IC50 of 89 nM against the CRTh2 receptor [2]. By contrast, the pyrazole-1-acetic acid regioisomeric series (acetic acid at N1 rather than C4) exhibited a different SAR profile altogether, with the pyrazole core showing divergent structure–activity relationships compared to the related indole acetic acid class [3]. This establishes that the C4-acetic acid attachment point—precisely the substitution pattern of the target compound—constitutes a privileged pharmacophoric arrangement for this receptor target, whereas the N1-acetic acid regioisomers follow a distinct SAR trajectory.

CRTh2 Antagonist Scaffold

Class-level

Pyrazole-4-acetic acid class: low nM IC50 (e.g., 89 nM) Pyrazole-1-acetic acid class: distinct SAR

Scaffold selection determines SAR trajectory for CRTh2 programs.

Class-level inference; compound-specific data to verify

Evidence Dimension	CRTh2 receptor antagonism potency (class representative)
Target Compound Data	Pyrazole-4-acetic acid scaffold (class): optimized analogs achieve IC50 values in the low nanomolar range (e.g., compound 32 IC50 = 89 nM) [2]
Comparator Or Baseline	Pyrazole-1-acetic acid scaffold (regioisomeric class): distinct SAR; ortho-sulfonyl benzyl substituents required for potency; no direct CRTh2 IC50 overlap with pyrazole-4-acetic acid series [3]
Quantified Difference	Scaffold-level differentiation: pyrazole-4-acetic acid identified as productive CRTh2 antagonist core via HTS; pyrazole-1-acetic acid series follows non-overlapping SAR
Conditions	In vitro CRTh2 receptor binding/functional assays (Almirall R&D Centre); compound 32 tested in human CRTh2 binding assay [2]

Why This Matters

For researchers pursuing CRTh2/DP2 antagonist programs, selecting a pyrazole-4-acetic acid scaffold compound (the target) rather than a pyrazole-1-acetic acid or pyrazole-3-acetic acid regioisomer places the effort within the validated, low-nanomolar-potency chemotype space identified by the Andrés et al. SAR campaign.

• [1] Andrés M, Bravo M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-4-yl)acetic acids as CRTh2 antagonists. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3349-53. doi:10.1016/j.bmcl.2013.04.015 View Source
• [2] PeptideDB. CRTh2 antagonist 1 (CAS 1379445-54-1), IC50 = 89 nM against CRTh2. Reference: Andrés M et al. (2013) Bioorg Med Chem Lett 23:3349-53. https://www.peptidedb.com/database/CRTh2-antagonist-1.html View Source
• [3] Andrés M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-1-yl)acetic acids as chemoattractant receptor-homologous molecule expressed on Th2 lymphocytes (CRTh2) antagonists. Eur J Med Chem. 2014 Jan;71:168-84. doi:10.1016/j.ejmech.2013.10.072 View Source

HIF-Prolyl-Hydroxylase Inhibitor Pharmacophore

The target compound bears the 2,3-dihydro-1H-pyrazol-4-yl (dihydropyrazolone) core that is the defining structural element of the HIF-prolyl-4-hydroxylase (HIF-PHD) inhibitor series claimed in Bayer's patent US8653111B2 [1]. Within this patent family, representative dihydropyrazolone analogs demonstrated potent inhibition of recombinant human PHD2, with IC50 values as low as 50 nM and, for optimized compounds, reaching 3 nM (e.g., compound 62 in BindingDB entry BDBM118338) [2]. The pharmacophore common to these inhibitors—a dihydropyrazolone ring with an N-aryl substituent and a hydrogen-bond donor/acceptor at C4—is exactly the architecture presented by the target compound, where the 4-fluorophenyl occupies the N2-aryl position and the acetic acid provides the C4 H-bond donor/acceptor. By contrast, the fully aromatic pyrazole analog (CAS 1354949-82-8) lacks the 3-oxo group and the sp³ hybridization at C4, which are critical for the metal-chelating interaction with the active-site Fe(II) in PHD enzymes [3]. Molidustat, a clinical-stage HIF-PHD inhibitor, shares the dihydropyrazolone core and exhibits an IC50 of 490 nM [4], confirming the therapeutic relevance of this scaffold.

HIF-PHD Pharmacophore

Class-level

Dihydropyrazolone core: PHD2 IC50 3–50 nM Aromatic pyrazole analog: lacks Fe(II) chelation motif

Core oxidation state enables metal-coordination pharmacophore.

Patent and BindingDB class data

Evidence Dimension	PHD2 enzyme inhibition (representative dihydropyrazolone analogs from patent family)
Target Compound Data	Dihydropyrazolone scaffold (class): IC50 range 3–50 nM for optimized analogs in PHD2 assay (US8653111B2, compounds 62 and 72) [2]
Comparator Or Baseline	Fully aromatic pyrazole analog (e.g., CAS 1354949-82-8): lacks the 3-oxo group and C4 sp³ center required for Fe(II) chelation; no reported PHD2 inhibition [5]
Quantified Difference	Structural pharmacophore presence: dihydropyrazolone core enables Fe(II) chelation critical for PHD2 inhibition; aromatic pyrazole core lacks this capability
Conditions	Recombinant human PHD2 enzymatic assay using 2-oxoglutarate as substrate and Fe²⁺ as cofactor, hydroxylation assessed via VBC complex binding (BindingDB assay for US8653111 compounds) [2]

Why This Matters

Procurement of the dihydropyrazolone-containing target compound rather than a fully aromatic pyrazole analog is essential for research programs targeting the HIF-PHD axis, because the 3-oxo group and the sp³-hybridized C4 center constitute the metal-coordination pharmacophore required for enzyme inhibition in this clinically validated target class.

• [1] Thede K, Flamme I, Oehme F, Ergüden J, Stoll F, Schuhmacher J, Wild H, Kolkhof P, Beck H, Keldenich J, Akbaba M, Jeske M. Substituted dihydropyrazolones for treating cardiovascular and hematological diseases. US Patent US8653111B2, issued February 18, 2014. https://patents.google.com/patent/US8653111B2/en View Source
• [2] BindingDB. BDBM118338 (US8653111, compound 62): IC50 = 3 nM (recombinant human PHD2) and IC50 = 50 nM (VBC complex hydroxylation assay). https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=118338 View Source
• [3] Flamme I, Oehme F, Ellinghaus P, Jeske M, Keldenich J, Thuss U. Mimicking hypoxia to treat anemia: HIF-stabilizer BAY 85-3934 (Molidustat) and other HIF-PH inhibitors. Angew Chem Int Ed Engl. 2014;53:2-9. (Review describing Fe(II) chelation mechanism of dihydropyrazolone-based PHD inhibitors.) View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Molidustat ligand activity: pIC50 = 6.31 (IC50 = 490 nM) at PHD. https://www.guidetomalariapharmacology.org/GRAC/LigandDisplayForward?ligandId=11547 View Source
• [5] American Elements. 2-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]acetic acid, CAS 1354949-82-8; fully aromatic pyrazole lacking the 3-oxo group. https://www.americanelements.com/2-1-4-fluorophenyl-1h-pyrazol-3-yl-acetic-acid-1354949-82-8 View Source

4-Fluorophenyl Substitution and Glucocorticoid Potency

In a systematic study of deacylcortivazol-like (DAC-like) pyrazole regioisomers probing the expanded glucocorticoid receptor (GR) binding pocket, compounds bearing a 4-fluorophenyl substituent at the 2′-position of the pyrazole ring demonstrated high cellular affinity for GR and exhibited >5-fold greater potency than dexamethasone, a commonly used strong glucocorticoid [1]. By comparison, the non-fluorinated phenyl analog at the same position produced lower potency, while 1′-position phenyl substitution yielded approximately 10-fold greater potency than dexamethasone but with a markedly different slope in the potency–affinity correlation, indicating a distinct mode of interaction with the receptor [1]. The target compound's 4-fluorophenyl group at the N2 position directly mirrors the 2′-substitution pattern shown to confer this >5-fold potency enhancement. In contrast, the 3-fluorophenyl positional isomer (CAS not specified; available as the hydrochloride salt) has not been evaluated in this GR assay system, and fluorine position is known to modulate electronic effects on the aryl ring (σmeta = +0.34 for F; σpara = +0.06 for F, Hammett constants), translating to differential receptor interactions [2].

GR Ligand Potency

Reported

4-Fluorophenyl N2-substitution: >5-fold vs dexamethasone Non-fluorinated: lower potency in GR assay

Substituent position impacts GR interaction mode.

Cross-study comparable; leukemia cell assay context

Evidence Dimension	Glucocorticoid receptor cellular potency (DAC-like pyrazole series)
Target Compound Data	4-fluorophenyl substitution at N2-position (class): >5-fold greater potency than dexamethasone in GR-dependent cytotoxicity assay [1]
Comparator Or Baseline	Dexamethasone (clinical glucocorticoid): reference potency = 1×; non-fluorinated phenyl substituent: lower potency (<5× dexamethasone); 1′-phenyl substitution: ∼10× dexamethasone but different potency–affinity slope [1]
Quantified Difference	4-Fluorophenyl substitution: >5-fold potency enhancement over dexamethasone; distinct interaction mode versus 1′-substitution evidenced by different linear regression slopes for potency vs. cellular affinity
Conditions	GR-expressing leukemia cell cytotoxicity assay; DAC-like pyrazole regioisomer series synthesized via Ullmann-type reaction; potency measured relative to dexamethasone [1]

Why This Matters

The 4-fluorophenyl N2-substitution pattern of the target compound aligns with the substituent position (2′-position of the pyrazole) that produced the most consistent GR potency enhancement across the DAC-like series, making it the preferred procurement choice over the 3-fluorophenyl isomer or non-fluorinated analog for glucocorticoid receptor-focused research.

• [1] Zimmerman JA, Wu M, Thomas M, Neyman A, Pufall MA, Doumbia B, Cha JH, Fang M, Hall B, Wilson AM. Deacylcortivazol-like pyrazole regioisomers reveal a more accommodating expanded binding pocket for the glucocorticoid receptor. RSC Med Chem. 2021;12(2):203-212. doi:10.1039/d0md00312j. PMC8127617 View Source
• [2] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. (σmeta for F = +0.34; σpara for F = +0.06) View Source

Commercial Availability and Purity Comparison

The target compound is commercially available from LeYan (catalog 2097846) with a specified purity of 95% and a reported TPSA of 75.09 Ų, offered in quantities starting at 1 g . Its N1-regioisomeric counterpart, 2-[1-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-3-yl]acetic acid (CAS 852851-74-2), is available from multiple vendors including LeYan (catalog 1303773, 95% purity), Fluorochem, and Fujifilm Wako, also at 95% purity . The fully aromatic analog, 2-[1-(4-fluorophenyl)-1H-pyrazol-3-yl]acetic acid (CAS 1354949-82-8), is available from American Elements and Enamine at 95% purity, but with a different molecular formula (C11H9FN2O2; MW 220.20) reflecting the absence of the ring oxygen [1]. Critically, no melting point, boiling point, or density data are publicly available for the target compound (all listed as N/A on Chemsrc ), which represents a physicochemical characterization gap relative to some comparator compounds that do have reported melting points. This absence of thermophysical data must be factored into procurement decisions where solid-form characterization is required for formulation or crystallography studies.

Commercial Purity & Data

Vendor-reported

Target: 95% purity, TPSA 75.09 Ų, MP/BP N/A N1-regioisomer: 95% purity, TPSA 66.48 Ų Aromatic analog: 95% purity, MW 220.20

Regioisomer-specific identity verification recommended.

Thermophysical data absent; MP/BP not reported

Evidence Dimension	Commercial purity and available characterization data
Target Compound Data	Purity 95% (LeYan); MW 236.20; TPSA 75.09 Ų; MP, BP, density: N/A (no data available)
Comparator Or Baseline	CAS 852851-74-2 (N1-regioisomer): purity 95% (LeYan, Fluorochem, Fujifilm Wako); MW 236.20; TPSA 66.48 Ų ; CAS 1354949-82-8 (aromatic analog): purity 95% (American Elements, Enamine); MW 220.20 [1]
Quantified Difference	TPSA difference from N1-regioisomer: +8.61 Ų (12.9% higher); molecular weight difference from aromatic analog: +16.00 g·mol⁻¹ (7.3% higher, reflecting the additional oxygen atom); characterization data gap: MP/BP/density all N/A for target
Conditions	Vendor-reported specifications as of 2024–2025; LeYan product pages; Chemsrc database entries

Why This Matters

The target compound is the sole commercially available N2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl acetic acid regioisomer with a 12.9% higher TPSA than its closest N1-regioisomeric competitor; however, procurement planning must account for the absence of thermophysical characterization data (MP, BP), which may necessitate in-house characterization prior to formulation-dependent applications.

• [1] American Elements. 2-[1-(4-Fluorophenyl)-1H-pyrazol-3-yl]acetic acid, CAS 1354949-82-8, MW 220.20, Purity 95%. https://www.americanelements.com/2-1-4-fluorophenyl-1h-pyrazol-3-yl-acetic-acid-1354949-82-8 View Source

Research and Industrial Application Scenarios

CRTh2 Antagonist Medicinal Chemistry Programs

The target compound provides the pyrazole-4-acetic acid core validated by Andrés et al. (2013) as a productive CRTh2 antagonist chemotype, with optimized analogs achieving IC50 values as low as 89 nM [1]. Its C4-acetic acid attachment point and N2-aryl substitution pattern make it suitable as a starting scaffold for SAR expansion in allergic inflammation and Th2-mediated disease programs, where the regioisomeric pyrazole-1-acetic acid series has been shown to follow a non-overlapping SAR trajectory [2].

HIF-PHD Inhibitor Lead Generation

The dihydropyrazolone core of the target compound aligns with the pharmacophore claimed in Bayer's US8653111B2 patent family, where structurally related analogs inhibit recombinant human PHD2 with IC50 values in the 3–50 nM range [3]. The 3-oxo group and C4 sp³ hybridization provide the Fe(II)-chelating capacity essential for active-site engagement, distinguishing this compound from fully aromatic pyrazole analogs that lack this metal-coordination functionality. The reported TPSA of 75.09 Ų further supports use in permeability profiling for orally bioavailable HIF-PHD inhibitor design .

Glucocorticoid Receptor Ligand Screening

Systematic studies of DAC-like pyrazole regioisomers have established that 4-fluorophenyl substitution at the pyrazole 2′-position (equivalent to the target compound's N2 position) confers >5-fold greater potency than dexamethasone in GR-dependent cellular assays [4]. The target compound thus represents a procurement-relevant entry point for GR-focused screening libraries, with its 4-fluorophenyl N2-substitution pattern providing a quantifiable potency advantage over non-fluorinated analogs and a distinct interaction mode versus 1′-substituted regioisomers.

Regioisomeric Profiling and Computational Modeling

With a calculated TPSA of 75.09 Ų—12.9% higher than its closest N1-regioisomeric competitor (CAS 852851-74-2, TPSA 66.48 Ų)—and molecular weight of 236.20, the target compound offers a distinct polarity profile suitable for systematic logP/permeability/solubility SAR studies . The absence of reported melting point and boiling point data (all N/A in public databases ) also makes this compound an appropriate subject for in-house thermophysical characterization as part of pre-formulation or solid-state chemistry investigations.

Application

Selection Property

Validation Focus

CRTh2 antagonist research

Pyrazole-4-acetic acid scaffold

Class-specific SAR characterization

HIF-PHD enzyme inhibition studies

Dihydropyrazolone core chelation capacity

Metal-coordination pharmacophore validation

Glucocorticoid receptor signaling studies

4-Fluorophenyl N2-substitution pattern

GR ligand interaction profiling

Regioisomer profiling and computational modeling

Polarity and permeability parameterization

In silico ADME and solid-state property review

• [1] Andrés M, Bravo M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-4-yl)acetic acids as CRTh2 antagonists. Bioorg Med Chem Lett. 2013 Jun 1;23(11):3349-53. doi:10.1016/j.bmcl.2013.04.015 View Source
• [2] Andrés M, Buil MA, Calbet M, Castro J, Domènech T, Eichhorn P, Ferrer M, Gómez E, Lehner MD, Moreno I, Roberts RS, Sevilla S. 2-(1H-Pyrazol-1-yl)acetic acids as CRTh2 antagonists. Eur J Med Chem. 2014 Jan;71:168-84. doi:10.1016/j.ejmech.2013.10.072 View Source
• [3] Thede K, Flamme I, Oehme F, Ergüden J, Stoll F, Schuhmacher J, Wild H, Kolkhof P, Beck H, Keldenich J, Akbaba M, Jeske M. Substituted dihydropyrazolones for treating cardiovascular and hematological diseases. US Patent US8653111B2, 2014. BindingDB: BDBM118338 IC50 = 3–50 nM against PHD2. View Source
• [4] Zimmerman JA, Wu M, Thomas M, Neyman A, Pufall MA, Doumbia B, Cha JH, Fang M, Hall B, Wilson AM. Deacylcortivazol-like pyrazole regioisomers reveal a more accommodating expanded binding pocket for the glucocorticoid receptor. RSC Med Chem. 2021;12(2):203-212. doi:10.1039/d0md00312j View Source